Cas no 1263215-47-9 (5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 1263215-47-9
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 5059276
• Update Time: 2025-05-21

5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 5-Methyl-2-methylsulfanyl-7-oxo-4,7-dihydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• Inchi： 1S/C9H9N3O3S/c1-4-3-5(13)12-7(10-4)6(9(14)15)8(11-12)16-2/h3,11H,1-2H3,(H,14,15)
• InChI Key： UYAXBPCAKIJDSG-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(=O)O)C2=NC(C)=CC(N2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 478
• XLogP3: 0.5
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid

5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid: A Comprehensive Overview

The compound 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1263215-47-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core, makes it a valuable scaffold for drug discovery and development. This article delves into the properties, applications, and market trends of this intriguing compound.

Chemically, 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid belongs to the class of nitrogen-containing heterocycles, which are widely studied for their biological activities. The presence of both methylthio and carboxylic acid functional groups enhances its reactivity and potential for derivatization. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the design of kinase inhibitors and antimicrobial agents.

One of the most searched questions about this compound is: "What are the applications of 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid in drug discovery?" The answer lies in its versatile structure. The pyrazolo[1,5-a]pyrimidine moiety is known to interact with various biological targets, making it a promising candidate for the development of anti-inflammatory, anticancer, and antiviral drugs. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in modern pharmacology.

Another frequently asked question is: "How is 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid synthesized?" The synthesis typically involves multi-step reactions, starting from readily available precursors. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine ring, followed by the introduction of the methylthio and carboxylic acid groups. Optimizing these synthetic routes is a focus of current research, as it impacts the compound's scalability and cost-effectiveness.

The market demand for 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been steadily increasing, driven by its applications in pharmaceutical intermediates and agrochemicals. With the growing emphasis on green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce this compound. This aligns with the broader trend of reducing the environmental footprint of chemical manufacturing.

In the context of AI-driven drug discovery, 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid has garnered attention as a scaffold for virtual screening. Its molecular properties, such as hydrogen bond donors and acceptors, make it a suitable candidate for computational modeling. This approach accelerates the identification of potential drug candidates, a topic of high interest in the scientific community.

Storage and handling of 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid require standard laboratory precautions. It should be kept in a cool, dry place, away from direct sunlight and moisture. Proper personal protective equipment (PPE) is recommended when handling this compound to ensure safety.

Future research directions for 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid include exploring its structure-activity relationships (SAR) and expanding its utility in medicinal chemistry. With the rise of personalized medicine, this compound could play a role in developing targeted therapies for various diseases. Its potential in crop protection is also being investigated, addressing the global need for sustainable agriculture solutions.

In summary, 5-Methyl-2-(methylthio)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1263215-47-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and adaptability make it a valuable asset in modern research and industry. As scientific advancements continue, this compound is poised to contribute significantly to solving some of the world's most pressing challenges.